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Compound of Interest

Compound Name: Cholesteryl tridecanoate

Cat. No.: B15290541

CAS Number: 25605-87-2 Molecular Formula: C4oH7002

This technical guide provides an in-depth overview of cholesteryl tridecanoate, a cholesterol
ester of significant interest to researchers in drug development, materials science, and cell
biology. This document outlines its chemical and physical properties, provides guidance on its
synthesis and its application in lipid nanoparticle formulations, and discusses its role in relevant
biological pathways.

Core Data and Physicochemical Properties

Cholesteryl tridecanoate is the ester formed from the condensation of cholesterol and
tridecanoic acid. As a cholesterol ester, it is a highly lipophilic molecule.

Table 1: Physicochemical Properties of Cholesteryl Tridecanoate[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15290541?utm_src=pdf-interest
https://www.benchchem.com/product/b15290541?utm_src=pdf-body
https://www.benchchem.com/product/b15290541?utm_src=pdf-body
https://www.benchchem.com/product/b15290541?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-166271/Cholesteryl-tridecanoate-COA-937599-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 25605-87-2

Molecular Formula CaoH7002

Molecular Weight 582.98 g/mol
Appearance White to off-white solid
Purity =99%

Storage Temperature -20°C

While specific experimental data for the melting point and solubility of cholesteryl
tridecanoate are not readily available in the reviewed literature, data for cholesterol and other
long-chain cholesterol esters can provide useful estimations. Cholesterol itself has a melting
point of 149.8 °C and its solubility in organic solvents is well-documented. For instance, at
37°C, the solubility of cholesterol varies in different alcohols, showing a trend of increasing
solubility with longer alkyl chains up to a certain point. It is reasonable to expect cholesteryl
tridecanoate to be readily soluble in nonpolar organic solvents like chloroform,
dichloromethane, and ethers.

Synthesis of Cholesteryl Tridecanoate

The synthesis of cholesteryl tridecanoate can be achieved through the esterification of
cholesterol with tridecanoic acid or a more reactive derivative such as tridecanoyl chloride.
Below is a general experimental protocol based on common esterification methods for
cholesterol.

Experimental Protocol: Synthesis of Cholesteryl
Tridecanoate

Materials:
e Cholesterol

» Tridecanoyl chloride (or tridecanoic acid)
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Anhydrous pyridine (or another suitable base like triethylamine)

Anhydrous dichloromethane (DCM) or toluene as the solvent

Anhydrous sodium sulfate or magnesium sulfate

Silica gel for column chromatography

Hexane and ethyl acetate for chromatography elution

Procedure (using Tridecanoyl Chloride):

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve cholesterol (1 equivalent) in anhydrous DCM.

Addition of Base: Add anhydrous pyridine (1.2-1.5 equivalents) to the solution and stir.

Addition of Acyl Chloride: Slowly add tridecanoyl chloride (1.1 equivalents) to the stirred
solution at 0°C.

Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by adding a small amount of water or a
saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory
funnel and extract the aqueous layer with DCM.

Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium
sulfate. After filtering, concentrate the solvent under reduced pressure. The crude product
can be purified by column chromatography on silica gel using a hexane/ethyl acetate
gradient to yield pure cholesteryl tridecanoate.

Note: If using tridecanoic acid, a coupling agent such as dicyclohexylcarbodiimide (DCC) in the

presence of a catalyst like 4-dimethylaminopyridine (DMAP) would be required to facilitate the

esterification.

Application in Lipid Nanoparticles
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Cholesterol and its esters are crucial components in the formulation of lipid nanoparticles
(LNPs), which are widely used as delivery vehicles for therapeutics, including mRNA vaccines.
[2] Cholesterol esters like cholesteryl tridecanoate can be incorporated into the lipid core of
these nanoparticles to modulate their physical properties, such as stability, fluidity, and drug
loading capacity.

Experimental Protocol: Formulation of Lipid
Nanoparticles Containing Cholesteryl Tridecanoate

This protocol describes a general method for preparing LNPs using a microfluidic mixing
technique. The lipid composition can be adjusted based on the specific application.

Materials:

lonizable lipid (e.g., DLin-MC3-DMA)

e Helper lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC)

e Cholesterol

o Cholesteryl tridecanoate

o PEG-lipid (e.g., 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000, DMG-PEG
2000)

o Ethanol (200 proof)

e Aqueous buffer (e.g., citrate buffer, pH 4.0)

¢ Nucleic acid cargo (e.g., mRNA) in an appropriate buffer

Microfluidic mixing device

Procedure:

» Preparation of Lipid Stock Solutions: Prepare individual stock solutions of the ionizable lipid,
DSPC, cholesterol, cholesteryl tridecanoate, and PEG-lipid in ethanol.
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 Lipid Mixture Preparation: Combine the lipid stock solutions in the desired molar ratio. A
common starting ratio for the lipid components (ionizable lipid:DSPC:cholesterol:PEG-lipid)
is 50:10:38.5:1.5. Cholesteryl tridecanoate can be included by partially or fully replacing
the cholesterol component, depending on the desired properties of the LNPs.

e Nucleic Acid Solution Preparation: Prepare the nucleic acid cargo in the aqueous buffer.

o Microfluidic Mixing: Set up the microfluidic mixer with two inlet streams. One stream will
contain the lipid mixture in ethanol, and the other will contain the nucleic acid in the aqueous
buffer.

o Nanoparticle Formation: Pump the two solutions through the microfluidic device at a defined
flow rate ratio (e.g., 3:1 aqueous to organic). The rapid mixing of the two streams leads to
the self-assembly of the LNPs, encapsulating the nucleic acid.

 Purification and Concentration: The resulting LNP suspension is typically dialyzed against a
suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to remove ethanol and
unencapsulated nucleic acid. The LNPs can then be concentrated using techniques like
tangential flow filtration.

Biological Significance: Role in Cholesterol
Esterification Pathway

Cholesteryl esters are synthesized intracellularly from cholesterol and fatty acyl-CoAs by the
enzyme acyl-CoA:cholesterol acyltransferase (ACAT).[3][4] This process is crucial for cellular
cholesterol homeostasis, as it allows for the storage of excess cholesterol in a non-toxic,
esterified form within lipid droplets. The ACAT-mediated cholesterol esterification pathway is a
key regulatory node in cellular lipid metabolism and has been implicated in various diseases,
including atherosclerosis and certain cancers.

Below is a diagram illustrating the central role of ACAT in the cholesterol esterification pathway.
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Caption: ACAT-mediated cholesterol esterification pathway.

Analytical Data

While specific, publicly available NMR and mass spectrometry data for cholesteryl
tridecanoate are limited, the expected spectral characteristics can be inferred from the known
spectra of cholesterol and other long-chain fatty acid esters of cholesterol.

e 'H NMR: The proton NMR spectrum would be expected to show characteristic signals for the
cholesterol backbone, including the olefinic proton at C6, the proton at C3 which would be
shifted downfield due to the ester linkage, and the numerous overlapping signals of the
steroidal ring system and the alkyl side chain. The tridecanoate moiety would contribute a
triplet for the terminal methyl group and a complex multiplet for the methylene protons.

e 13C NMR: The carbon NMR spectrum would show distinct signals for the cholesterol core
and the fatty acid chain. The carbonyl carbon of the ester group would appear around 173

ppm.
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e Mass Spectrometry: Electron ionization mass spectrometry would likely show a molecular
ion peak corresponding to the molecular weight of cholesteryl tridecanoate (m/z 582.98). A
prominent fragment ion corresponding to the cholesterol backbone (m/z 368/369) after the
loss of the fatty acid chain is also expected.

Researchers are advised to acquire their own analytical data for cholesteryl tridecanoate
synthesized or procured for their specific applications to ensure its identity and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cholesteryl Tridecanoate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15290541#cholesteryl-tridecanoate-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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